2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate
Overview
Description
2,3-Dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate (DIDSF) is an organic compound that is used in a variety of scientific applications. It is a powerful inhibitor of anion transporters and has been used in research to investigate the role of anions in various physiological processes. In addition, DIDSF has been used in biochemical and physiological studies to investigate the effects of anions on cell function and metabolism.
Mechanism of Action
2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate acts as an inhibitor of anion transporters, preventing the movement of anions across cell membranes. It binds to anion transporters and blocks the movement of anions into and out of the cell. This allows researchers to study the effects of anions on cell function and metabolism without altering the cells themselves.
Biochemical and Physiological Effects
This compound has been used to investigate the role of anions in a variety of physiological processes. It has been used to study the effects of anions on cell membrane potential, ion transport, and cell metabolism. In addition, this compound has been used to study the effects of anions on the activity of enzymes and other proteins involved in cellular processes.
Advantages and Limitations for Lab Experiments
The use of 2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate in laboratory experiments has several advantages. It is a relatively simple compound to synthesize and can be used in a variety of concentrations and forms. In addition, it is a potent inhibitor of anion transporters, allowing researchers to investigate the role of anions in various physiological processes without altering the cells themselves. However, the use of this compound in laboratory experiments has its limitations. It is not a specific inhibitor of any particular anion transporter, and its effects may vary depending on the concentration and form used.
Future Directions
The potential applications of 2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate in scientific research are vast. It can be used to investigate the role of anions in various physiological processes, such as the regulation of cell membrane potential, ion transport, and cell metabolism. In addition, this compound can be used to study the effects of anions on the activity of enzymes and other proteins involved in cellular processes. Furthermore, this compound can be used to study the effects of anions on the development and function of organs and tissues, as well as the effects of anions on disease processes. Finally, this compound can be used to investigate the effects of anions on drug metabolism and efficacy.
Synthesis Methods
2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate can be synthesized in several ways. One method involves the reaction of a sulfonate ester with an amine to form an intermediate, which is then reacted with a fluorinating agent to form the final product. This method has been used in numerous studies to synthesize this compound in a variety of concentrations and forms.
Scientific Research Applications
2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate has been used in a variety of scientific research applications. It has been used to investigate the role of anions in a variety of physiological processes, including the regulation of membrane potential, the transport of ions across cell membranes, and the regulation of cell metabolism. This compound has also been used in biochemical and physiological studies to investigate the effects of anions on cell function and metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate involves the reaction of 2,3-dioxoindoline-5-sulfonyl chloride with sulfur tetrafluoride.", "Starting Materials": [ "2,3-dioxoindoline-5-sulfonyl chloride", "sulfur tetrafluoride" ], "Reaction": [ "Add sulfur tetrafluoride to a solution of 2,3-dioxoindoline-5-sulfonyl chloride in anhydrous dichloromethane.", "Stir the reaction mixture at room temperature for several hours.", "Filter the resulting precipitate and wash with cold dichloromethane.", "Dry the product under vacuum to obtain 2,3-dioxo-2,3-dihydro-1H-indol-5-yl sulfurofluoridate." ] } | |
CAS RN |
2411290-48-5 |
Molecular Formula |
C8H4FNO5S |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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